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Compound of Interest

Compound Name: Cinnzeylanol

Cat. No.: B15590407 Get Quote

A thorough review of the scientific literature reveals that Cinnzeylanol and its related

compounds are not biosynthesized by Datura metel. The biosynthetic pathway for

Cinnzeylanol has been identified in species of the genus Cinnamomum, from which it was first

isolated.

The user's request for an in-depth technical guide on the Cinnzeylanol biosynthetic pathway in

Datura metel is based on a fundamental misunderstanding of the secondary metabolism of this

plant. Datura metel, a member of the Solanaceae family, is renowned for its production of two

major classes of secondary metabolites: tropane alkaloids and withanolides. There is no

evidence in peer-reviewed research, metabolomic studies, or transcriptomic analyses to

suggest that Datura metel produces Cinnzeylanol or possesses the genetic and enzymatic

machinery for its synthesis.

Cinnzeylanol is a diterpenoid that has been isolated from the bark and leaves of the cinnamon

tree, Cinnamomum zeylanicum[1][2]. The chemical composition of Cinnamomum species is

rich in cinnamaldehyde, eugenol, and various other aromatic compounds, which are

biosynthetically distinct from the metabolic pathways active in Datura metel[3][4][5][6][7].

In contrast, the well-characterized secondary metabolic pathways in Datura metel and other

Datura species lead to the production of:

Tropane Alkaloids: These are a class of bicyclic organic compounds, with the most notable

examples from Datura being scopolamine and hyoscyamine (atropine)[8][9][10][11][12]. The
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biosynthesis of these compounds has been extensively studied, and the key enzymes and

genes involved in their production have been identified[13][14].

Withanolides: These are a group of naturally occurring C28-steroidal lactone triterpenoids.

Numerous withanolides have been isolated from various parts of Datura metel, and their

biosynthesis is a significant area of research[15][16][17][18][19][20][21][22][23][24][25].

Transcriptome and metabolomic analyses of Datura metel have focused on elucidating the

genetic underpinnings of tropane alkaloid and withanolide biosynthesis, with no data supporting

the presence of a Cinnzeylanol pathway[13][15][26].

Given the absence of a Cinnzeylanol biosynthetic pathway in Datura metel, it is not possible to

generate the requested in-depth technical guide.

We can, however, offer to produce a comprehensive technical guide on a well-established and

extensively researched biosynthetic pathway that is central to the phytochemistry of Datura

metel, such as the tropane alkaloid biosynthetic pathway. Such a guide would align with the

user's interest in the secondary metabolism of this plant and would be grounded in a wealth of

available scientific data, allowing for the creation of detailed tables, experimental protocols, and

pathway diagrams as originally requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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